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Compound of Interest

Compound Name: Propenyl-PEG3-Propenyl!

Cat. No.: B1588822

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling and use of
Propenyl-PEG3-Propenyl, also known as Triethylene Glycol Diallyl Ether, a key reagent in the
synthesis of Proteolysis Targeting Chimeras (PROTACS). Given its application in drug
development and its chemical nature, a thorough understanding of its properties and potential
hazards is critical for ensuring laboratory safety.

Chemical and Physical Properties

Propenyl-PEG3-Propenyl is a PEG-based PROTAC linker. While a specific Safety Data Sheet
(SDS) for this exact compound is not readily available, data from closely related compounds,
such as Triethylene Glycol Divinyl Ether, provides valuable insight into its physical
characteristics.
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Property Value

Synonyms Triethylene Glycol Diallyl Ether

Molecular Formula C12H2204

Molecular Weight 230.30 g/mol

Appearance Liquid

Boiling Point 126 °C at 2.4 kPa

Solubility Soluble in organic solvents like DMSO or DMF

Hazard Identification and Safety Precautions

Based on data for similar chemical structures, Propenyl-PEG3-Propenyl should be handled as

a hazardous substance. The following table summarizes the potential hazards based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Class

GHS Hazard Statement

Acute toxicity, Oral (Category 4)

H302: Harmful if swallowed.

Skin sensitization (Category 1)

H317: May cause an allergic skin reaction.

Serious eye damage (Category 1)

H318: Causes serious eye damage.

Specific target organ toxicity — repeated

exposure, Oral (Category 2)

H373: May cause damage to organs through

prolonged or repeated exposure if swallowed.

Precautionary Statements:

To mitigate these risks, the following precautionary measures must be strictly adhered to:

e P260: Do not breathe mist or vapors.[1]

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]
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e P272: Contaminated work clothing must not be allowed out of the workplace.[1]
o P280: Wear protective gloves/ eye protection/ face protection.[1]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel unwell.
Rinse mouth.[1]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

e P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER/doctor.[1]

Handling and Storage Protocols

Proper handling and storage are paramount to ensuring the safety of laboratory personnel and
maintaining the integrity of the compound.

Handling

o Ventilation: Always work in a well-ventilated area, preferably under a chemical fume hood, to
avoid inhalation of vapors or mists.[1]

o Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use and
dispose of them in accordance with laboratory safety protocols.

o Eye Protection: Use chemical safety goggles or a face shield.[1]
o Lab Coat: A lab coat or other protective clothing is mandatory.

o Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink, or smoke
in the laboratory.[1]

o Spills: In the event of a spill, absorb the material with an inert substance (e.g., vermiculite,
sand) and place it in a suitable container for disposal. Ensure the area is well-ventilated
during cleanup.
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Storage

o Temperature: Store in a cool, dry, and well-ventilated place. Recommended storage
temperature is between 2-8 °C.[1]

o Container: Keep the container tightly closed to prevent contamination and potential
reactions.[1]

e Incompatible Materials: Store away from strong oxidizing agents and strong acids.

o Light and Moisture Sensitivity: The compound may be light-sensitive; store in a dark place.[1]
As an ether, it may also have the potential to form explosive peroxides upon prolonged
exposure to air and light. Containers should be dated upon opening and checked periodically
for peroxide formation.

Experimental Workflow and Risk Mitigation

The following diagrams illustrate a standard workflow for handling Propenyl-PEG3-Propenyl in
a laboratory setting and a logical approach to risk assessment and mitigation.
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Figure 1. General experimental workflow for handling Propenyl-PEG3-Propenyl.
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Figure 2. Logical relationship for risk assessment and mitigation.

First Aid Measures

In case of exposure, follow these first aid guidelines:

» If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison control center or doctor
immediately for treatment advice.[1]

+ If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water and
soap.[1] If skin irritation or rash occurs, get medical advice/attention.

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a poison control center or doctor.[1]

 If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a
physician.
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Disposal Considerations

Dispose of unused reagent and waste in accordance with local, state, and federal regulations.
Do not dispose of down the drain. Contaminated packaging should be treated as hazardous
waste.

This guide is intended to provide a comprehensive overview of the safe handling of Propenyl-
PEG3-Propenyl. It is not a substitute for a thorough review of the most current Safety Data
Sheet and institutional safety protocols. All laboratory personnel should be trained on the
specific hazards and handling procedures for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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